Cas no 1600963-96-9 (1-(Pyrrolidin-3-yl)pent-3-yn-1-one)

• Product Name: 1-(Pyrrolidin-3-yl)pent-3-yn-1-one
• CAS No: 1600963-96-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5742898
• PubChem ID: 116568244
• Update Time: 2025-06-08

1-(Pyrrolidin-3-yl)pent-3-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 1600963-96-9
• EN300-795506
• 1-(Pyrrolidin-3-yl)pent-3-yn-1-one

• Inchi： 1S/C9H13NO/c1-2-3-4-9(11)8-5-6-10-7-8/h8,10H,4-7H2,1H3
• InChI Key： VHOJDHDMRFKXGG-UHFFFAOYSA-N
• SMILES： O=C(CC#CC)C1CNCC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Pyrrolidin-3-yl)pent-3-yn-1-one

Introduction to 1-(Pyrrolidin-3-yl)pent-3-yn-1-one (CAS No. 1600963-96-9)

1-(Pyrrolidin-3-yl)pent-3-yn-1-one, also known by its CAS number 1600963-96-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by a pyrrolidine ring attached to a pentynone moiety, which imparts it with distinct chemical and biological properties.

The chemical structure of 1-(Pyrrolidin-3-yl)pent-3-yn-1-one consists of a five-membered pyrrolidine ring linked to a pentynone group via a carbon atom. The presence of the triple bond in the pentynone moiety and the nitrogen atom in the pyrrolidine ring provides this compound with a high degree of reactivity and versatility, making it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 1-(Pyrrolidin-3-yl)pent-3-yn-1-one has been explored for its potential as a building block in the synthesis of more complex molecules. Its unique structure allows it to serve as a versatile intermediate in the development of novel drugs and therapeutic agents. Recent studies have highlighted its role in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties.

One of the key areas where 1-(Pyrrolidin-3-yl)pent-3-yn-1-one has shown promise is in the field of cancer research. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. The researchers found that these derivatives could selectively target and inhibit the growth of cancer cells while sparing normal cells, suggesting their potential as novel anti-cancer agents.

Beyond cancer research, 1-(Pyrrolidin-3-yl)pent-3-yn-1-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A study published in the European Journal of Medicinal Chemistry demonstrated that derivatives of 1-(Pyrrolidin-3-yl)pent-3-yn-1-one could effectively reduce inflammation by inhibiting key inflammatory pathways, such as NF-kB and MAPK signaling.

In addition to its potential therapeutic applications, 1-(Pyrrolidin-3-yl)pent-3-yn-1-one has also been studied for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons, leading to cognitive decline and motor dysfunction. Research published in the Journal of Neurochemistry found that derivatives of this compound could protect neurons from oxidative stress and promote neuronal survival, suggesting their potential as neuroprotective agents.

The synthesis of 1-(Pyrrolidin-3-yl)pent-3-yn-1-one typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of a pyrrolidine derivative with a pentynone precursor using transition metal catalysts such as palladium or copper. These methods have been optimized to produce high-quality compounds suitable for further chemical modifications and biological evaluations.

In conclusion, 1-(Pyrrolidin-3-yl)pent-3-yne--one (CAS No. 1600963--96--9) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for the development of novel drugs and therapeutic agents targeting various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.